Patent
US09176382B2
Procedure details
1-butanol (BOH) solution (500 g) of deionized water (27 g) was agitated with BOH solution (500 g) of a titanium tetrabutoxide (340 g) and dropped at room temperature for 2 hours. 3-methyl-1,3-hexanediol (132 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 40° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, propylene glycol methyl ether acetate (PGMEA) (1,200 g) was added thereto and heated under reduced pressure at 50° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [A-III] (1,000 g) (compound concentration: 22%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,250.
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[OH2:1].[O-:2][CH2:3][CH2:4][CH2:5]C.[O-:7][CH2:8][CH2:9]CC.[O-][CH2:13]CCC.[O-]CCCC.[Ti+4:22].CC(O)(CCC)CCO>C(O)CCC>[C:8]([O:7][CH:4]([CH3:5])[CH2:3][O:2][CH3:13])(=[O:1])[CH3:9].[Ti:22] |f:1.2.3.4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
132 g
|
|
Type
|
reactant
|
|
Smiles
|
CC(CCO)(CCC)O
|
Step Two
|
Name
|
|
|
Quantity
|
27 g
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
340 g
|
|
Type
|
reactant
|
|
Smiles
|
[O-]CCCC.[O-]CCCC.[O-]CCCC.[O-]CCCC.[Ti+4]
|
|
Name
|
|
|
Quantity
|
500 g
|
|
Type
|
solvent
|
|
Smiles
|
C(CCC)O
|
|
Name
|
|
|
Quantity
|
500 g
|
|
Type
|
solvent
|
|
Smiles
|
C(CCC)O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
agitated at room temperature for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
dropped at room temperature for 2 hours
|
|
Duration
|
2 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
obtained
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
After the solution was concentrated under reduced pressure at 40° C.
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
it was heated to 60° C.
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heating
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Then, propylene glycol methyl ether acetate (PGMEA) (1,200 g) was added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heated under reduced pressure at 50° C. until no BOH
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
was distilled
|
Outcomes
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US09176382B2
Procedure details
1-butanol (BOH) solution (500 g) of deionized water (27 g) was agitated with BOH solution (500 g) of a titanium tetrabutoxide (340 g) and dropped at room temperature for 2 hours. 3-methyl-1,3-hexanediol (132 g) was added to a solution obtained and agitated at room temperature for 30 minutes. After the solution was concentrated under reduced pressure at 40° C., it was heated to 60° C. and heating was continued under reduced pressure to generate no distillate. Then, propylene glycol methyl ether acetate (PGMEA) (1,200 g) was added thereto and heated under reduced pressure at 50° C. until no BOH was distilled to obtain a PGMEA solution of a titanium-containing compound [A-III] (1,000 g) (compound concentration: 22%). The molecular weight (Mw) of the compound measured in terms of polystyrene was 1,250.
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[OH2:1].[O-:2][CH2:3][CH2:4][CH2:5]C.[O-:7][CH2:8][CH2:9]CC.[O-][CH2:13]CCC.[O-]CCCC.[Ti+4:22].CC(O)(CCC)CCO>C(O)CCC>[C:8]([O:7][CH:4]([CH3:5])[CH2:3][O:2][CH3:13])(=[O:1])[CH3:9].[Ti:22] |f:1.2.3.4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
132 g
|
|
Type
|
reactant
|
|
Smiles
|
CC(CCO)(CCC)O
|
Step Two
|
Name
|
|
|
Quantity
|
27 g
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
340 g
|
|
Type
|
reactant
|
|
Smiles
|
[O-]CCCC.[O-]CCCC.[O-]CCCC.[O-]CCCC.[Ti+4]
|
|
Name
|
|
|
Quantity
|
500 g
|
|
Type
|
solvent
|
|
Smiles
|
C(CCC)O
|
|
Name
|
|
|
Quantity
|
500 g
|
|
Type
|
solvent
|
|
Smiles
|
C(CCC)O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
agitated at room temperature for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
dropped at room temperature for 2 hours
|
|
Duration
|
2 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
obtained
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
After the solution was concentrated under reduced pressure at 40° C.
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
it was heated to 60° C.
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heating
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Then, propylene glycol methyl ether acetate (PGMEA) (1,200 g) was added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heated under reduced pressure at 50° C. until no BOH
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
was distilled
|
Outcomes
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
